Cas no 2172590-15-5 (3-3-(hydroxymethyl)piperidin-3-ylthiolan-3-ol)

• Product Name: 3-3-(hydroxymethyl)piperidin-3-ylthiolan-3-ol
• CAS No: 2172590-15-5
• MF: C₁₀H₁₉NO₂S
• MW: 217.328361749649
• CID: 6326684
• PubChem ID: 165599087
• Update Time: 2025-05-18

3-3-(hydroxymethyl)piperidin-3-ylthiolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-3-(hydroxymethyl)piperidin-3-ylthiolan-3-ol
• 2172590-15-5
• 3-[3-(hydroxymethyl)piperidin-3-yl]thiolan-3-ol
• EN300-1631654

• Inchi： 1S/C10H19NO2S/c12-7-9(2-1-4-11-6-9)10(13)3-5-14-8-10/h11-13H,1-8H2
• InChI Key： DXLDMQIJPVCGIJ-UHFFFAOYSA-N
• SMILES： S1CCC(C1)(C1(CO)CNCCC1)O

Computed Properties

• Exact Mass: 217.11365002g/mol
• Monoisotopic Mass: 217.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 77.8Ų

Additional information on 3-3-(hydroxymethyl)piperidin-3-ylthiolan-3-ol

Comprehensive Overview of 3-3-(hydroxymethyl)piperidin-3-ylthiolan-3-ol (CAS No. 2172590-15-5)

3-3-(hydroxymethyl)piperidin-3-ylthiolan-3-ol (CAS No. 2172590-15-5) is a specialized organic compound that has garnered significant interest in pharmaceutical and chemical research due to its unique structural features. This compound combines a piperidine ring with a thiolane moiety, both of which are critical pharmacophores in drug design. Researchers are particularly intrigued by its potential applications in developing novel therapeutics, given its dual functional groups (hydroxymethyl and thiolan-3-ol), which enhance its reactivity and binding affinity.

The synthesis of 3-3-(hydroxymethyl)piperidin-3-ylthiolan-3-ol involves multi-step organic reactions, often starting from commercially available piperidine derivatives. Its molecular formula and weight, along with its precise stereochemistry, play a crucial role in its biological activity. Recent studies have highlighted its potential as a building block for central nervous system (CNS) drugs, owing to its ability to cross the blood-brain barrier. This property makes it a hot topic in neuroscience and neurodegenerative disease research, areas that are currently trending in scientific communities.

One of the most frequently searched questions about CAS No. 2172590-15-5 is its solubility and stability under various conditions. This compound exhibits moderate solubility in polar solvents like water and ethanol, which is advantageous for formulation in pharmaceutical applications. Its stability is pH-dependent, with optimal performance observed in neutral to slightly acidic environments. These characteristics are critical for researchers working on drug delivery systems, another trending topic in the pharmaceutical industry.

In addition to its pharmaceutical potential, 3-3-(hydroxymethyl)piperidin-3-ylthiolan-3-ol has shown promise in catalysis and material science. Its thiolane group can act as a ligand in metal-organic frameworks (MOFs), which are widely studied for applications in gas storage and separation. This versatility aligns with the growing interest in sustainable chemistry and green synthesis, making it a compound of choice for environmentally conscious researchers.

The market demand for CAS No. 2172590-15-5 has been steadily increasing, driven by its applications in both academia and industry. Suppliers often highlight its high purity (≥98%) and availability in various quantities to meet diverse research needs. For those searching for custom synthesis or bulk quantities of this compound, it is essential to verify the supplier's credentials and analytical data, such as NMR and HPLC reports, to ensure quality.

Safety and handling of 3-3-(hydroxymethyl)piperidin-3-ylthiolan-3-ol are also common concerns among users. While it is not classified as a hazardous material, standard laboratory precautions, such as wearing gloves and working in a fume hood, are recommended. Proper storage conditions—typically in a cool, dry place away from light—are crucial to maintain its stability over time.

In summary, 3-3-(hydroxymethyl)piperidin-3-ylthiolan-3-ol (CAS No. 2172590-15-5) is a multifaceted compound with broad applications in pharmaceuticals, catalysis, and material science. Its unique structural attributes and compatibility with trending research areas like neurodegenerative diseases and green chemistry make it a valuable asset for scientists and industry professionals alike. As research progresses, this compound is likely to play an even more significant role in advancing scientific innovation.